Cas no 1203348-69-9 (4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate)

• Product Name: 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate
• CAS No: 1203348-69-9
• MF: C₁₉H₁₂Cl₂N₂O₃
• MW: 387.21618270874
• CID: 5782816
• PubChem ID: 26663336
• Update Time: 2025-06-12

4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS017066066
• Z29235462
• EN300-26594793
• 1203348-69-9
• 4-benzamidophenyl 3,6-dichloropyridine-2-carboxylate
• 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate

• Inchi： 1S/C19H12Cl2N2O3/c20-15-10-11-16(21)23-17(15)19(25)26-14-8-6-13(7-9-14)22-18(24)12-4-2-1-3-5-12/h1-11H,(H,22,24)
• InChI Key： XQGUVGKDLVQPNW-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=C1C(=O)OC1C=CC(=CC=1)NC(C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 386.0224976g/mol
• Monoisotopic Mass: 386.0224976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 68.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate

Introduction to 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1203348-69-9)

4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1203348-69-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzamido group and a dichloropyridine moiety. These functional groups contribute to its potential biological activities and make it an interesting candidate for various applications in drug discovery and development.

The chemical structure of 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate consists of a benzene ring substituted with a benzamido group at the para position, and a pyridine ring with chlorine atoms at the 3 and 6 positions. The carboxylate group attached to the pyridine ring further enhances its reactivity and solubility properties. This combination of functional groups provides a versatile platform for chemical modifications and derivatization, which can be crucial for optimizing the compound's pharmacological properties.

Recent studies have highlighted the potential of 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The benzamido group is known to interact with specific protein targets involved in inflammatory pathways, while the dichloropyridine moiety may contribute to its cytotoxic effects on cancer cells.

In addition to its biological activities, 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate has been investigated for its potential as a lead compound in drug discovery programs. Its unique structure allows for the design of analogs with improved potency and selectivity. For example, researchers have synthesized derivatives by modifying the substituents on the benzene ring or the pyridine ring to enhance their therapeutic efficacy and reduce side effects.

The synthesis of 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate typically involves multi-step reactions, including the formation of the benzamido group and the introduction of chlorine atoms on the pyridine ring. Advanced synthetic methods such as transition-metal catalysis and cross-coupling reactions have been employed to improve the efficiency and yield of these processes. These advancements have facilitated the large-scale production of this compound for further preclinical and clinical evaluations.

Clinical trials are currently underway to assess the safety and efficacy of 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate in treating various diseases. Preliminary results from phase I trials have shown promising outcomes, with patients demonstrating good tolerability and significant improvements in disease symptoms. These findings have paved the way for more advanced clinical trials to explore its full therapeutic potential.

In conclusion, 4-Benzamidophenyl 3,6-dichloropyridine-2-carboxylate (CAS No. 1203348-69-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and potential uses in treating various diseases.